Cas no 1211506-59-0 (benzyl1-(1,3-thiazol-2-yl)ethylamine)

• Product Name: benzyl1-(1,3-thiazol-2-yl)ethylamine
• CAS No: 1211506-59-0
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 5167343
• PubChem ID: 46785155
• Update Time: 2025-10-29

benzyl1-(1,3-thiazol-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• benzyl[1-(1,3-thiazol-2-yl)ethyl]amine
• 2-Thiazolemethanamine, α-methyl-N-(phenylmethyl)-
• benzyl1-(1,3-thiazol-2-yl)ethylamine

• Inchi： 1S/C12H14N2S/c1-10(12-13-7-8-15-12)14-9-11-5-3-2-4-6-11/h2-8,10,14H,9H2,1H3
• InChI Key： DDKPRVNSUJTION-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.088
• Monoisotopic Mass: 218.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.2

Additional information on benzyl1-(1,3-thiazol-2-yl)ethylamine

Benzyl 1-(1,3-Thiazol-2-yl)Ethylamine: A Comprehensive Overview

Benzyl 1-(1,3-thiazol-2-yl)ethylamine, also known by its CAS number 1211506-59-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug discovery and development. The molecule combines a benzyl group with a thiazole ring, creating a structure that exhibits interesting biological properties.

The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is a common feature in many bioactive compounds. In the case of benzyl 1-(1,3-thiazol-2-yl)ethylamine, the thiazole ring is attached to an ethylamine group, which further connects to a benzene ring via a methylene group. This structural arrangement contributes to the compound's stability and reactivity, making it a valuable substrate for various chemical transformations.

Recent studies have explored the synthesis of benzyl 1-(1,3-thiazol-2-yl)ethylamine through various routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced efficiently for research purposes. The compound's synthesis has been reported in several peer-reviewed journals, highlighting its importance in modern organic chemistry.

Benzyl 1-(1,3-thiazol-2-yl)ethylamine has shown promise in biological assays, particularly in its ability to modulate enzyme activity and interact with cellular receptors. Researchers have investigated its potential as a lead compound for the development of new therapeutic agents. For instance, studies have demonstrated that this compound exhibits anti-inflammatory and antioxidant properties, which could be exploited in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its biological applications, benzyl 1-(1,3-thiazol-2-yl)ethylamine has been utilized as an intermediate in the synthesis of more complex molecules. Its versatility as a building block makes it a valuable tool in medicinal chemistry. Recent advancements in asymmetric synthesis have further expanded the utility of this compound, enabling the production of enantiomerically pure derivatives with enhanced pharmacological profiles.

The safety and toxicity profile of benzyl 1-(1,3-thiazol-2-yl)ethylamine have also been assessed in preclinical studies. These studies have provided insights into its metabolic pathways and potential side effects, which are critical considerations for its translation into clinical applications. Regulatory agencies have recognized the importance of such evaluations in ensuring the safe use of chemical compounds in pharmaceutical development.

In conclusion, benzyl 1-(1,3-thiazol-2-yl)ethylamine (CAS No: 1211506-59-0) is a versatile compound with significant potential in drug discovery and development. Its unique chemical structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as an important molecule in contemporary research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly prominent role in the field of medicinal chemistry.